molecular formula C13H11BrO3 B8245561 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester CAS No. 84532-70-7

1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester

Cat. No. B8245561
CAS RN: 84532-70-7
M. Wt: 295.13 g/mol
InChI Key: AJSVNRJVTNNXCZ-UHFFFAOYSA-N
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Description

1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester is a useful research compound. Its molecular formula is C13H11BrO3 and its molecular weight is 295.13 g/mol. The purity is usually 95%.
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properties

IUPAC Name

methyl 5-bromo-6-methoxynaphthalene-1-carboxylate
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InChI

InChI=1S/C13H11BrO3/c1-16-11-7-6-8-9(12(11)14)4-3-5-10(8)13(15)17-2/h3-7H,1-2H3
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InChI Key

AJSVNRJVTNNXCZ-UHFFFAOYSA-N
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Canonical SMILES

COC1=C(C2=C(C=C1)C(=CC=C2)C(=O)OC)Br
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Molecular Formula

C13H11BrO3
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DSSTOX Substance ID

DTXSID30448971
Record name 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester
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Molecular Weight

295.13 g/mol
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CAS RN

84532-70-7
Record name 1-Naphthalenecarboxylic acid, 5-bromo-6-methoxy-, methyl ester
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Synthesis routes and methods I

Procedure details

108 g (0.50 mol) of methyl 6-methoxy-1-naphthoate are dissolved in 500 ml of acetic acid, and 30 g of 35% aqueous hydrogen peroxide solution are added. 42 g (0.26 mol) of bromine are then added dropwise at 35° C. in the course of 45 minutes. The mixture is subsequently heated at 90° C. When the reaction has ended, the mixture is allowed to cool to 20° C. and is subjected to filtration with suction, and the filter cake is washed with water. Drying in vacuo at 60° C. gives 136.1 g of methyl 5-bromo-6-methoxy-1-naphthoate in the form of fine white needles.
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Synthesis routes and methods II

Procedure details

A solution of bromine (26.6 g, 0.167 mole) in glacial acetic acid (25 ml) was added dropwise to a cooled suspension of 6-methoxy-1-naphthalenecarboxylic acid methyl ester (30 g, 0.139 moles) in glacial acid (2.75 ml). The precipitate was collected, washed with water and crystallized from ethanol to give 33.3 g of 5-bromo-6-methoxy-1-naphthalenecarboxylic acid methyl ester; mp 119° C.; NMR (CDCl3) δ3.97 (s, 3H), 4.03 (s, 3H), 7.35 (d, J=9.25 Hz, 1H), 7.4 (m, 1H), 8.05 (d, J=6.75 Hz, 1H), 8.45 (d, J=8.25 Hz, 1H), 8.9 (d, J=9.25, 1H). The latter ester (10.1 g, 34 mmoles) and Cu2 (CN)2.H2O (3.4 g, 17 mmoles) in distilled dimethylformamide (75 ml) containing 15 drops of pyridine was heated at 180° C. for 5 hr. The hot mixture was poured into a mixture of ice (50 g) and conc. NH4OH (50 ml). The resulting precipitate was collected, washed with water, dried and recrystallized from chloroform-ethyl acetate to afford 5.6 g of 5-cyano-6-methoxy-1-naphthalenecarboxylic acid methyl ester: mp 210°-211° C., NMR (CDCl3) δ3.95 (s, 3H), 4.15 (s, 3H). To a stirred solution of the latter ester (5.95 g, 24.66 mmoles) in 2-methoxyethanol (100 ml) at 20°-22° C., 4N aqueous NaOH solution (12.3 ml) was added. The reaction mixture was stirred at 20°-22° C. for 60 hr, diluted with water, cooled to 0° C. and rendered acidic with 1N aqueous HCl. The precipitate was colleced and dried to yield 5.6 g of the title compound; mp >290° C.; NMR (DMSO-d 6) δ4.1 (s, 3H), 8.1 (m, 5H).
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